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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize keratin

contamination in their proteomics samples.

Frequently Asked Questions (FAQs)
Q1: What is keratin and why is it a problem in proteomics?

A1: Keratins are a family of fibrous structural proteins found in vertebrates and are the primary

components of skin, hair, and nails.[1][2] They are one of the most common contaminants in

proteomics experiments.[3][4] Due to their high abundance in the laboratory environment (from

dust, researchers' skin, and hair), they can easily contaminate samples.[1][5] This

contamination can mask the signals of low-abundance proteins of interest, leading to a

decrease in protein identifications and skewed quantitative data.[4]

Q2: What are the primary sources of keratin contamination in the lab?

A2: The main sources of keratin contamination include:

Personnel: Shedding of skin cells and hair from researchers.[1]

Laboratory Environment: Dust, which is rich in keratin particles.[5]
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Reagents and Consumables: Contaminated buffers, solutions, pipette tips, and tubes.[3]

Community-use reagents are a common culprit.[3][6]

Equipment: Dirty gel tanks, staining trays, and other laboratory apparatus.[3][6]

Lab Attire: Wool clothing and latex gloves can be sources of keratin.[4][7]

Q3: What are the essential personal protective equipment (PPE) to minimize keratin

contamination?

A3: Appropriate PPE is crucial for preventing keratin contamination.[1] This includes:

Gloves: Always wear powder-free nitrile or vinyl gloves.[5] Avoid latex gloves as they can be

a source of keratin.[7] Change gloves frequently, especially after touching surfaces outside of

your clean workspace.[3]

Lab Coat: A clean lab coat should always be worn. Disposable clean-room type lab coats

with sleeve snaps are recommended to minimize skin exposure.[5]

Hairnet and Facemask: Use a hairnet to cover your hair completely.[1] Individuals with

beards should also wear a facemask.[5]

Q4: How should I prepare my workspace to avoid keratin contamination?

A4: A clean workspace is fundamental for minimizing keratin contamination.

Laminar Flow Hood: Whenever possible, perform all sample preparation steps in a laminar

flow hood or a biological safety cabinet (BSC).[4][5] These provide a clean environment with

filtered air.

Surface Cleaning: Before starting your experiment, thoroughly wipe down your benchtop,

pipettes, and other equipment with 70% ethanol or methanol, followed by ultra-pure water.[4]

[7] Spraying 70% ethanol into the air above the bench can help reduce airborne particulates.

Dedicated Space and Equipment: If possible, have a dedicated space and a set of

equipment (pipettes, tube racks, etc.) exclusively for proteomics sample preparation.[5]

Q5: Are there computational methods to deal with keratin contamination?
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A5: Yes, during mass spectrometry data analysis, keratin-derived peptides can be identified

and filtered out.[1] This is typically done by including a database of common contaminants,

including keratins, in your search parameters.[8] However, this is not a substitute for good

laboratory practice, as high levels of keratin can still negatively impact data quality by

suppressing the signals of your proteins of interest.[1]

Troubleshooting Guide
Issue: I am consistently seeing a high abundance of keratin peptides in my mass spectrometry

results.

This troubleshooting guide will help you identify and eliminate the source of keratin

contamination.

Troubleshooting Workflow
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Troubleshooting Keratin Contamination

High Keratin Contamination Detected

Review Personal Protective Equipment (PPE)
- Are you using nitrile/vinyl gloves?

- Is your lab coat clean?
- Is hair completely covered?

Evaluate Workspace Cleanliness
- Are you using a laminar flow hood?

- Is the bench regularly cleaned with ethanol?
- Are dedicated supplies used?

Investigate Reagents and Consumables
- Are reagents freshly prepared?

- Are you using dedicated, unopened consumables?
- Are communal reagents avoided?

Implement Corrective Actions
- Replace/improve PPE

- Enhance cleaning protocols
- Prepare fresh reagents

- Refine experimental technique

Examine Gel-Based Workflow (if applicable)
- Are pre-cast gels used?

- Are gel tanks and staining boxes clean?
- Is the gel handled minimally?

Examine In-Solution Workflow (if applicable)
- Are tubes kept closed as much as possible?

- Are fresh, high-purity solvents used?

Re-run Experiment and Analyze Data
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Keratin-Reduced In-Gel Digestion Workflow

Start: Coomassie Stained Gel

Excise Protein Band
(in laminar flow hood)

Destain Gel Piece
(50mM AmBic / 50% ACN)

Reduction and Alkylation
(DTT then IAA)

Wash and Dehydrate
(AmBic and ACN)

Trypsin Digestion
(overnight at 37°C)

Peptide Extraction
(ACN / TFA)

Mass Spectrometry Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

